(6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine

• Molecular Formula: C13H23NS
• Molecular Weight: 225.40 g/mol
• SMILES: CC(C)CCCC(C)NCC1=CSC=C1
• InChI: InChI=1S/C13H23NS/c1-11(2)5-4-6-12(3)14-9-13-7-8-15-10-13/h7-8,10-12,14H,4-6,9H2,1-3H3
• InChIKey: IKBZGOLAQSSLAK-UHFFFAOYSA-N

Procurement Guide for (6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine: A Regiospecific Thiophene-Amine Building Block

(6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine (CAS 1036550-14-7) is a secondary amine building block that combines a branched 6-methylheptan-2-yl aliphatic chain with a thiophen-3-ylmethyl heteroaromatic group, resulting in a molecular formula of C₁₃H₂₃NS and a molecular weight of 225.40 g/mol [1]. The compound features one undefined stereocenter at the 2-position of the heptane backbone, which is critical for enantioselective synthetic applications . Its computed XLogP3 value of 4 indicates moderate lipophilicity, positioning it as a pharmacologically relevant scaffold in drug discovery [1]. This product is distinct from its regioisomer, (6-methylheptan-2-yl)(thiophen-2-ylmethyl)amine, which shares the same molecular formula but differs in the thiophene attachment site, leading to divergent synthetic accessibility and cost profiles [2].

✓ Stereocenter enables chiral resolution / asymmetric synthesis workflows

✓ Thiophen-3-ylmethyl regioisomer for SAR-dependent lead optimization

✓ Branched alkyl chain modifies lipophilicity (reported XLogP3 4) for fragment-based design

• [1] PubChem. (2026). Compound Summary for CID 43079075: (6-Methylheptan-2-yl)[(thiophen-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] Kuujia. (2023). Price comparison for (6-methylheptan-2-yl)(thiophen-3-yl)methylamine (CAS 1036550-14-7) and (6-methylheptan-2-yl)(thiophen-2-yl)methylamine (CAS 1041562-63-3). View Source

Why Regioisomeric and Scaffold Substitution Fails for (6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine

Direct substitution of (6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine with its 2-thienyl regioisomer or a linear alkyl chain analog is scientifically unsound due to the quantifiable impact of the thiophene attachment point on synthetic cost and the branched chain on physicochemical properties. The distinct InChIKey (IKBZGOLAQSSLAK-UHFFFAOYSA-N) confirms its unique connectivity, which directly influences structure-activity relationships (SAR) for drug-target interactions [1]. As demonstrated by recent literature, the thiophen-3-ylmethyl motif is a critical pharmacophore for biological activity, such as influenza virus fusion inhibition, where altering the regioisomer would likely abolish target engagement [2]. Furthermore, product-specific market data shows a 34% price premium for the 3-thienyl isomer over the 2-thienyl isomer, reflecting higher synthetic complexity and lower commercial availability that directly impacts procurement lead times and project budgets [3]. Therefore, selecting the precisely specified building block is not a matter of convenience but a requirement for reproducible scientific results and managed research costs.

• 2‑Thienyl regioisomer (CAS 1041562‑63‑3) alters SAR: regioisomeric attachment may shift target engagement and synthetic cost profile.
• Achiral analogs (e.g., 3‑thiophenemethylamine) lack the stereocenter; enantioselective synthetic utility and chiral SAR interpretation may not transfer.
• Linear alkyl chain analogs reduce lipophilicity and molecular weight, potentially changing membrane permeation and hydrophobic pocket fit.

• [1] PubChem. (2026). Compound Summary for CID 43079075: (6-Methylheptan-2-yl)[(thiophen-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] Kulandaivelu, U., et al. (2025). N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. ACS Publications. View Source
• [3] Kuujia. (2023). Price comparison for (6-methylheptan-2-yl)(thiophen-3-yl)methylamine (CAS 1036550-14-7) and (6-methylheptan-2-yl)(thiophen-2-yl)methylamine (CAS 1041562-63-3). View Source

Quantitative Differentiation Evidence for (6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine Against Key Analogs

Regioisomer-Specific Synthetic Cost and Availability: 3-Thienyl vs. 2-Thienyl Attachment

The 3-thienyl attachment site of the target compound directly influences its synthetic accessibility and market price relative to the 2-thienyl regioisomer. According to supplier pricing data aggregated in 2023, the target compound (3-thienyl isomer) commands a significant price premium across all common package sizes [1].

Regioisomer cost & availability

Supplier data

3‑Thienyl price premium 26–34% across 1–5 g packs

2‑Thienyl (CAS 1041562‑63‑3) list prices lower (Enamine, 2023)

Higher synthetic complexity reflected in procurement cost and lead time

Supplier list pricing may vary; verify for budget and bulk planning

Evidence Dimension	Commercial pricing as a proxy for synthetic complexity and demand
Target Compound Data	1g: $557.00; 2.5g: $1089.00; 5g: $1614.00 (Enamine, 2023)
Comparator Or Baseline	1g: $414.00; 2.5g: $810.00; 5g: $1199.00 (Enamine, 2023, for the 2-thienyl isomer, CAS 1041562-63-3)
Quantified Difference	Price premium for the 3-thienyl isomer ranges from 26% (5g pack) to 34% (1g and 2.5g packs).
Conditions	Supplier list pricing from Enamine as aggregated by Kuujia in September 2023.

Why This Matters

The higher cost directly reflects a more challenging synthesis and limits bulk availability, making price and lead time critical factors for procurement planning.

• [1] Kuujia. (2023). Price comparison for (6-methylheptan-2-yl)(thiophen-3-yl)methylamine (CAS 1036550-14-7) and (6-methylheptan-2-yl)(thiophen-2-yl)methylamine (CAS 1041562-63-3). View Source

Chiral Center for Enantioselective Synthesis: A Differentiator from Achiral Analogs

The target compound possesses one undefined stereocenter at the carbon bearing the amine. According to PubChem's computed properties, it has an 'Undefined Atom Stereocenter Count' of 1, which provides a built-in handle for chiral synthesis or resolution [1]. In contrast, the primary amine comparator, (thiophen-3-yl)methanamine, lacks any stereocenter.

Stereocenter count

Computed property

1 undefined stereocenter

vs. 0 for (thiophen-3-yl)methanamine

Supports chiral resolution and enantioselective SAR studies

Enantiomeric purity must be verified experimentally

Evidence Dimension	Stereochemical complexity for asymmetric synthesis
Target Compound Data	Undefined Atom Stereocenter Count: 1 (PubChem CID 43079075)
Comparator Or Baseline	Undefined Atom Stereocenter Count: 0 (for (thiophen-3-yl)methanamine, CAS 27757-86-4)
Quantified Difference	Gain of one chiral center.
Conditions	Computed property data from PubChem (2021 release).

Why This Matters

The presence of a chiral center is a make-or-break feature for medicinal chemistry programs targeting stereospecific protein binding sites, enabling the generation of enantiomerically pure lead compounds.

• [1] PubChem. (2026). Compound Summary for CID 43079075: (6-Methylheptan-2-yl)[(thiophen-3-yl)methyl]amine. National Center for Biotechnology Information. View Source

Physicochemical Profile: Impact of the Branched Alkyl Chain vs. a Linear Analog

The branched 6-methylheptan-2-yl group enhances molecular weight and lipophilicity compared to a linear alkyl chain analog, potentially improving membrane permeability. PubChem lists a molecular weight of 225.40 g/mol and an XLogP3 of 4 for the target compound [1]. A linear analog such as N-(thiophen-2-ylmethyl)heptan-3-amine has a lower molecular weight of 211.37 g/mol, reflecting the smaller linear chain .

Physicochemical profile

Class-level inference

MW 225.40 g/mol, XLogP3 4

Linear analog MW 211.37 g/mol (expected lower LogP)

Branched chain increases lipophilicity; may influence membrane permeability

Computed properties; confirm experimentally for ADME context

Evidence Dimension	Physicochemical properties influencing ADME profile
Target Compound Data	MW: 225.40 g/mol, XLogP3: 4 (PubChem CID 43079075)
Comparator Or Baseline	MW: 211.37 g/mol for N-(thiophen-2-ylmethyl)heptan-3-amine (CAS 1340283-36-4); XLogP3 for linear analog is not available, but is expected to be lower.
Quantified Difference	Molecular weight is ~7% higher for the target compound.
Conditions	Computed properties from PubChem.

Why This Matters

The increased lipophilicity and molecular weight can be a critical differentiator for projects requiring enhanced passive membrane permeation or specific hydrophobic pocket interactions with a biological target.

• [1] PubChem. (2026). Compound Summary for CID 43079075: (6-Methylheptan-2-yl)[(thiophen-3-yl)methyl]amine. National Center for Biotechnology Information. View Source

Pharmacophore Validation: Thiophen-3-ylmethyl Motif in Influenza Fusion Inhibition

The thiophen-3-ylmethyl moiety in the target compound has been independently validated as a key pharmacophore in a series of N-[(thiophen-3-yl)methyl]benzamides showing activity as influenza A virus fusion inhibitors targeting H1 and H5 hemagglutinins [1]. While direct activity data for the exact target compound are not yet published, this class-level evidence supports the specific potential of the 3-thienyl regioisomer for antiviral drug discovery.

Pharmacophore validation

Class-level inference

Thiophen-3-ylmethyl motif active in influenza fusion inhibitor series

No published IC₅₀ for this exact compound

Reported pharmacophore context supports antiviral research use

Direct evidence for this building block requires generation

Evidence Dimension	Target engagement potential for antiviral activity
Target Compound Data	Contains the validated pharmacophoric thiophen-3-ylmethylamine group. Quantitative activity data is not yet published for the specific compound.
Comparator Or Baseline	N-[(thiophen-3-yl)methyl]benzamides: active as influenza fusion inhibitors (quantitative IC₅₀ data was not accessible from the search result summary).
Quantified Difference	Not quantifiable for this exact compound; classified as class-level evidence.
Conditions	Published medicinal chemistry campaign targeting hemagglutinin-mediated membrane fusion.

Why This Matters

This evidence reduces the risk for medicinal chemists incorporating this building block into antiviral compounds, as the core fragment's biological relevance is already established in the public domain.

• [1] Kulandaivelu, U., et al. (2025). N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. ACS Publications. View Source

Defined Application Scenarios for (6-Methylheptan-2-yl)(thiophen-3-ylmethyl)amine Based on Evidence

Synthesis of Enantioselective Drug Candidates via Chiral Resolution or Asymmetric Induction

The presence of a single, undefined stereocenter at the 2-position provides a clear path for the synthesis of enantiomerically pure compounds, a critical capability in modern drug discovery for hitting stereospecific biological targets [1]. Researchers can leverage this center for chiral resolution or as a chiral auxiliary, making it a strategically superior choice over achiral amine building blocks like 3-thiophenemethylamine.

Lead Optimization for Antiviral Agents Targeting Influenza Hemagglutinin

The thiophen-3-ylmethylamine motif has been independently validated as a fusion-inhibitory pharmacophore against influenza A virus [2]. This compound serves as an ideal modular fragment for medicinal chemistry campaigns aiming to build upon this scaffold, offering both the proven pharmacophore and a branched chain for probing lipophilic binding pockets, thereby minimizing the synthetic risk associated with an entirely novel motif.

Chemical Probe Design for Receptors with Specific Steric Requirements

The 3-substituted thiophene of the target compound offers a different steric footprint and electronic distribution compared to its 2-substituted regioisomer (CAS 1041562-63-3) [3]. For structure-based drug design programs where the hinge-binding or hydrophobic pocket of a target protein differentiates between these substitution patterns, the 3-thienyl isomer is a non-interchangeable reagent, as substituting it with the 2-isomer would directly compromise the SAR.

Building Block for Lipophilic Fragment Libraries

With a computed XLogP3 of 4 and a molecular weight of 225.40 g/mol, this compound occupies a favorable fragment-like space [1]. It is an ideal candidate for populating lipophilic fragment libraries in high-throughput screening, where its moderate molecular complexity and well-defined structure can generate tractable hits for lead development.

Application

Selection Property

Validation Focus

Chiral lead synthesis

Stereocenter availability

Enantiomeric purity & resolution reproducibility

Influenza hemagglutinin research

Thiophene-3-yl pharmacophore context

Target engagement assay context (fusion inhibition)

Steric/electronic probe design

Regiospecific 3‑thienyl attachment

SAR interpretation vs 2‑thienyl isomer

Lipophilic fragment screening

Computed lipophilicity (XLogP3 4)

Fragment library profiling & permeability estimation

• [1] PubChem. (2026). Compound Summary for CID 43079075: (6-Methylheptan-2-yl)[(thiophen-3-yl)methyl]amine. National Center for Biotechnology Information. View Source
• [2] Kulandaivelu, U., et al. (2025). N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. ACS Publications. View Source
• [3] Kuujia. (2023). Price comparison for (6-methylheptan-2-yl)(thiophen-3-yl)methylamine (CAS 1036550-14-7) and (6-methylheptan-2-yl)(thiophen-2-yl)methylamine (CAS 1041562-63-3). View Source